Cas no 100708-81-4 ((2-Methyl-5-nitrophenyl)methanamine)

• Product Name: (2-Methyl-5-nitrophenyl)methanamine
• CAS No: 100708-81-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2866939
• PubChem ID: 63795310
• Update Time: 2025-10-17

(2-Methyl-5-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-5-nitrophenyl)methanamine
• 2-Methyl-5-nitrobenzylamine
• (2-Methyl-5-nitrophenyl)methanamine

• Inchi： 1S/C8H10N2O2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,5,9H2,1H3
• InChI Key： GKYCQKHYOMZCHE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)CN)=O

Computed Properties

• Exact Mass: 166.074228g/mol
• Monoisotopic Mass: 166.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.18g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Methyl-5-nitrophenyl)methanamine

Comprehensive Guide to (2-Methyl-5-nitrophenyl)methanamine (CAS No. 100708-81-4): Properties, Applications, and Market Insights

(2-Methyl-5-nitrophenyl)methanamine (CAS No. 100708-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic amine, characterized by its nitro and methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₀N₂O₂, and unique structural features make it valuable for designing bioactive molecules, particularly in drug discovery and material science.

The compound's physical and chemical properties include a molecular weight of 166.18 g/mol, moderate solubility in polar organic solvents, and stability under standard conditions. Researchers often highlight its role in synthesizing heterocyclic compounds, which are pivotal in developing agrochemicals and specialty chemicals. Recent studies emphasize its potential in creating fluorescence probes for biochemical assays, aligning with the growing demand for diagnostic tools in life sciences.

In the pharmaceutical sector, (2-Methyl-5-nitrophenyl)methanamine is explored as a building block for small-molecule inhibitors targeting enzymatic pathways. Its nitro group facilitates redox reactions, making it relevant in designing prodrugs or catalysts. Industry reports suggest its utility in cancer research, where nitroaromatics are investigated for their selective cytotoxicity—a hot topic in precision medicine forums.

From an industrial perspective, the compound's synthesis typically involves nitration of toluene derivatives followed by reductive amination—a process optimized for scalability. Manufacturers prioritize high-purity grades (≥98%) to meet the stringent requirements of GMP-certified facilities. Market analysts note rising demand from Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug production.

Environmental and regulatory aspects of 100708-81-4 adhere to REACH and TSCA frameworks, with emphasis on safe handling protocols. While not classified as hazardous under GHS, proper ventilation and PPE are recommended during lab-scale operations. This aligns with global trends toward green chemistry practices, where researchers seek solvent-free or catalytic methods to minimize waste.

Emerging applications include its use in organic electronics, where nitroaromatic amines contribute to charge transport layers in OLED devices. Patent filings from 2020–2023 reveal innovative formulations combining this amine with conductive polymers—addressing the booming wearable technology market. Such interdisciplinary uses underscore its relevance beyond traditional chemistry domains.

For purchasers seeking (2-Methyl-5-nitrophenyl)methanamine suppliers, key selection criteria include batch-to-batch consistency, analytical documentation (HPLC/NMR), and compliance with ISO 9001 standards. Online searches for "buy 100708-81-4" or "2-Methyl-5-nitrophenylmethanamine price" frequently appear in procurement databases, reflecting commercial interest. Custom synthesis services offering derivatization of this scaffold also gain traction among specialty chemical buyers.

Academic researchers frequently query "synthetic routes to 2-Methyl-5-nitrophenylmethanamine" or "spectral data CAS 100708-81-4," indicating demand for methodological details. Recent publications in Journal of Organic Chemistry describe microwave-assisted synthesis techniques that reduce reaction times—an eco-friendly approach resonating with sustainable chemistry initiatives.

In analytical applications, this compound serves as a HPLC reference standard due to its distinct UV absorption profile. Quality control labs value its stability for calibrating instruments detecting aromatic amines—a critical parameter in polymer and dye industries. This niche application aligns with increasing regulatory scrutiny on amine impurities in consumer products.

Future prospects for 100708-81-4 may involve catalysis research, where its nitro group could participate in hydrogenation reactions for cleaner fuel production. Collaborative projects between academia and industry explore such possibilities, particularly in renewable energy sectors—an area generating substantial SEO traffic as of 2023.